3-(1H-benzimidazol-2-ylamino)propan-1-ol

• IUPAC Name: 3-(1H-benzimidazol-2-ylamino)propan-1-ol
• InChI: InChI=1S/C10H13N3O/c14-7-3-6-11-10-12-8-4-1-2-5-9(8)13-10/h1-2,4-5,14H,3,6-7H2,(H2,11,12,13)
• InChI Key: CVFJELUAPZTLRC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)NC(=N2)NCCCO
• Molecular Formula: C10H13N3O
• DSSTOX Substance ID: DTXSID401275185
• Molecular Weight: 191.23 g/mol
• CAS RN: 120161-08-2

Description

3-(1H-benzimidazol-2-ylamino)propan-1-ol, also known as BIP, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, biochemistry, and pharmacology. BIP is a benzimidazole derivative that contains a hydroxyl group at the 1-position and an amino group at the 2-position of the benzimidazole ring.

Scientific Research Applications

Catalysis and Chemical Synthesis

A study conducted by Emmanuel Blas Patricio-Rangel et al. (2019) focused on the synthesis of Zn complexes derived from 2-(Aminomethyl)Benzimidazole, demonstrating their potential in Curtis reactions, which are essential for chemical synthesis and catalysis. This research sheds light on the structural and bonding characteristics of the synthesized complexes, highlighting their potential applications in designing new catalysts for organic synthesis (Patricio-Rangel et al., 2019).

Antiviral Properties

R. Srivastava et al. (2020) synthesized a series of alkylated benzimidazole derivatives and evaluated their anti-HIV, anti-YFV (Yellow Fever Virus), and broad-spectrum antiviral properties. This research highlights the significant role of substituent nature and position on the benzimidazole moiety in determining the antiviral effectiveness of the compounds. Among these, specific derivatives showed promising activity against HIV and YFV, suggesting their potential as lead compounds for developing new antiviral drugs (Srivastava et al., 2020).

DNA Interaction and Anticancer Activity

Another study by Anup Paul et al. (2015) synthesized new benzimidazole-based Schiff base copper(II) complexes to explore their DNA binding capabilities and cytotoxicity against cancer cell lines. The research indicated that these complexes bind effectively with DNA through intercalation and demonstrate substantial cytotoxic effects, particularly against lung, breast, and cervical cancer cells. These findings suggest the potential of benzimidazole derivatives in cancer therapy, especially in designing metal-based drugs for targeted DNA interactions (Paul et al., 2015).

Anti-Inflammatory Applications

Prakash Prajapat and G. L. Talesara (2016) focused on the synthesis and anti-inflammatory screening of benzimidazole-linked derivatives. Their work involved developing novel compounds and evaluating their efficacy against carrageenan-induced paw edema in albino rats. Some synthesized derivatives exhibited significant anti-inflammatory activity, showcasing the therapeutic potential of benzimidazole derivatives in treating inflammation-related disorders (Prajapat & Talesara, 2016).

Crystal Engineering

The study by C. J. Matthews et al. (2003) utilized the protonated benzimidazole moiety as a synthon for crystal engineering, demonstrating its utility in constructing crystal lattices with desired properties. This research underscores the potential of benzimidazole derivatives in materials science, particularly in the development of new crystalline materials with specific functionalities (Matthews et al., 2003).

Future Directions

The future directions for research on 3-(1H-benzimidazol-2-ylamino)propan-1-ol and related compounds could include further exploration of their synthesis methods, chemical reactions, mechanisms of action, and biological activities. Additionally, their potential applications in medicinal chemistry could be investigated.

Synthesis routes and methods

Procedure details

Heat at 145°-150° C. for two hours a mixture of 5 g (25 mmol) of 2-benzimidazolesulfonic acid and 5.7 ml (75 mmol) of 3-aminopropanol. Cool to 90° C. and add 15 ml of cold water, with vigorous stirring, until a precipitate is formed. Maintain at a temperature of approximately 4° C. for one night, filter the title compound precipitate, wash with cold water and dry.